N-(2-phenylethyl)-2-[2-(1H-pyrazol-1-yl)ethyl]-1-piperidinecarboxamide

• IUPAC Name: N-(2-phenylethyl)-2-(2-pyrazol-1-ylethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H26N4O/c24-19(20-13-10-17-7-2-1-3-8-17)23-15-5-4-9-18(23)11-16-22-14-6-12-21-22/h1-3,6-8,12,14,18H,4-5,9-11,13,15-16H2,(H,20,24)
• InChI Key: UEUCEDPFDSGSJR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCN2C=CC=N2)C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C19H26N4O
• Molecular Weight: 326.4 g/mol

Description

N-(2-phenylethyl)-2-[2-(1H-pyrazol-1-yl)ethyl]-1-piperidinecarboxamide, also known as PEP, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. PEP belongs to the class of piperidinecarboxamide compounds and has been shown to exhibit promising pharmacological properties.

Mechanism of Action

N-(2-phenylethyl)-2-[2-(1H-pyrazol-1-yl)ethyl]-1-piperidinecarboxamide exerts its pharmacological effects by binding to the sigma-1 receptor, a protein that is involved in various cellular processes such as calcium signaling, cell survival, and neurotransmitter release. This compound has been shown to modulate the activity of the sigma-1 receptor, leading to its neuroprotective, vasodilatory, and anti-cancer effects.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of various neurotransmitters such as dopamine, acetylcholine, and serotonin in the brain, leading to its neuroprotective effects. This compound has also been shown to increase the production of nitric oxide, a molecule that regulates blood flow and blood pressure, leading to its vasodilatory effects. Additionally, this compound has been shown to induce apoptosis, a process that leads to the death of cancer cells, making it a potential anti-cancer agent.

Advantages and Limitations for Lab Experiments

N-(2-phenylethyl)-2-[2-(1H-pyrazol-1-yl)ethyl]-1-piperidinecarboxamide has several advantages as a research tool, including its high potency, selectivity, and specificity for the sigma-1 receptor. However, this compound has some limitations, including its low solubility in water and its instability in acidic conditions.

Future Directions

There are several future directions for the research on N-(2-phenylethyl)-2-[2-(1H-pyrazol-1-yl)ethyl]-1-piperidinecarboxamide. One potential direction is to study its potential use in the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. Another potential direction is to study its potential use in the treatment of hypertension and heart failure. Additionally, further research could be conducted to investigate the anti-cancer properties of this compound and its potential use as a cancer therapy.

Synthesis Methods

The synthesis of N-(2-phenylethyl)-2-[2-(1H-pyrazol-1-yl)ethyl]-1-piperidinecarboxamide involves the reaction of 2-phenylethylamine with 1H-pyrazole-1-carboxaldehyde followed by the addition of piperidine-4-carboxylic acid. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-(2-phenylethyl)-2-[2-(1H-pyrazol-1-yl)ethyl]-1-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various fields such as neuroscience, cardiovascular medicine, and cancer research. It has been shown to exhibit neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. This compound has also been studied for its potential use in the treatment of hypertension and heart failure due to its vasodilatory properties. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro, making it a potential candidate for cancer therapy.